Cas no 2195879-57-1 (2-[1-(3-fluoro-4-methylbenzoyl)azetidin-3-yl]-2H-1,2,3-triazole)

• Product Name: 2-[1-(3-fluoro-4-methylbenzoyl)azetidin-3-yl]-2H-1,2,3-triazole
• CAS No: 2195879-57-1
• MF: C₁₃H₁₃FN₄O
• MW: 260.266925573349
• CID: 5338609
• Update Time: 2025-06-26

2-[1-(3-fluoro-4-methylbenzoyl)azetidin-3-yl]-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-fluoro-4-methylphenyl)[3-(2H-1,2,3-triazol-2-yl)-1-azetidinyl]-
• 2-[1-(3-fluoro-4-methylbenzoyl)azetidin-3-yl]-2H-1,2,3-triazole

• Inchi： 1S/C13H13FN4O/c1-9-2-3-10(6-12(9)14)13(19)17-7-11(8-17)18-15-4-5-16-18/h2-6,11H,7-8H2,1H3
• InChI Key： BYCHTJNNUYNYTM-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C(F)=C1)(N1CC(N2N=CC=N2)C1)=O

Additional information on 2-[1-(3-fluoro-4-methylbenzoyl)azetidin-3-yl]-2H-1,2,3-triazole

2-[1-(3-Fluoro-4-methylbenzoyl)azetidin-3-yl]-2H-1,2,3-triazole: A Promising Compound in Medicinal Chemistry

2-[1-(3-Fluoro-4-methylbenzoyl)azetidin-3-yl]-2H-1,2,3-triazole (CAS No. 2195879-57-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anticancer properties. The presence of a fluoro-substituted benzoyl group and an azetidine ring further enhances its pharmacological profile, making it a promising candidate for drug development.

The fluoro-substituted benzoyl group in the structure of 2-[1-(3-fluoro-4-methylbenzoyl)azetidin-3-yl]-2H-1,2,3-triazole plays a crucial role in modulating its biological activity. Fluorine atoms are known to influence the lipophilicity and metabolic stability of organic molecules, which can significantly impact their pharmacokinetic properties. Recent studies have shown that fluorine substitution can enhance the potency and selectivity of drug candidates, making them more effective against specific targets. In the case of 2-[1-(3-fluoro-4-methylbenzoyl)azetidin-3-yl]-2H-1,2,3-triazole, the fluoro-substituted benzoyl group likely contributes to its enhanced binding affinity to target proteins and improved cellular uptake.

The azetidine ring is another key structural element that contributes to the unique properties of this compound. Azetidines are four-membered heterocyclic compounds that have gained attention in medicinal chemistry due to their ability to form stable complexes with metal ions and their potential as scaffolds for drug design. The presence of an azetidine ring in 2-[1-(3-fluoro-4-methylbenzoyl)azetidin-3-yl]-2H-1,2,3-triazole may enhance its conformational rigidity and improve its binding interactions with target proteins. Additionally, azetidines have been shown to exhibit good oral bioavailability and low toxicity, which are desirable properties for drug candidates.

The triazole moiety is a well-known pharmacophore that has been extensively studied for its broad spectrum of biological activities. Triazoles are characterized by their high chemical stability and ability to form hydrogen bonds with target proteins. This makes them effective in modulating various biological processes, including enzyme inhibition and receptor activation. In the context of 2-[1-(3-fluoro-4-methylbenzoyl)azetidin-3-yl]-2H-1,2,3-triazole, the triazole ring likely contributes to its potent antifungal and antibacterial activities by interacting with key enzymes involved in microbial metabolism.

Recent research has focused on the potential therapeutic applications of 2-[1-(3-fluoro-4-methylbenzoyl)azetidin-3-yl]-2H-1,2,3-triazole in various diseases. One area of particular interest is its use as an antifungal agent. Fungal infections pose a significant challenge in clinical settings due to the increasing prevalence of drug-resistant strains. Studies have shown that 2-[1-(3-fluoro-4-methylbenzoyl)azetidin-3-yl]-2H-1,2,3-triazole exhibits potent antifungal activity against a wide range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The compound's ability to inhibit fungal growth at low concentrations makes it a promising candidate for the development of new antifungal drugs.

In addition to its antifungal properties, 2-[1-(3-fluoro-4-methylbenzoyl)azetidin-3-yl]-2H-1,2,3-triazole has also shown promise as an antibacterial agent. Bacterial infections remain a major public health concern due to the emergence of multidrug-resistant bacteria. Research has demonstrated that 2-[1-(3-fluoro-4-methylbenzoyl)azetidin-3-yl]-2H-1,2,3-triazole exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The compound's ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways suggests that it could be developed into a new class of antibiotics with improved efficacy against resistant strains.

Beyond its antimicrobial properties, 2-[1-(3-fluoro-4-methylbenzoyl)azetidin-3-yl]-2H-1,2,3-triazole has also been investigated for its potential anticancer activities. Cancer remains one of the leading causes of mortality worldwide, and there is an urgent need for new therapeutic strategies. Preclinical studies have shown that 2-[1-(3-fluoro-4-methylbenzoyl)azetidin-3-yl]-2H-1,2,3-triazole exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. The compound's mechanism of action involves inducing apoptosis through the modulation of key signaling pathways involved in cell survival and proliferation.

The development of 2-[1-(3-fluoro-4-methylbenzoyl)azetidin-3-y)-l-triazo-le into a viable drug candidate requires further preclinical and clinical evaluation. Preclinical studies have demonstrated that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics make it suitable for further development as an orally administered drug. Clinical trials will be necessary to assess the safety and efficacy of 2-[1-(fluor-o-methylb-enzoy-a-zetidin-y)-triazole) in human subjects.

In conclusion, 2-[1-(fluoro-methylbenzo-y-a-zetidine-y)-triazole] (CAS No. 2195879–57–1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for drug development in areas such as antifungal therapy, antibacterial treatment, and cancer chemotherapy. Further research is warranted to fully explore its clinical potential and bring this promising compound closer to clinical use.